Basketane

• CAS: 5603-27-0
• Molecular Formula: C10H12
• Molecular Weight: 132.20 g/mol
• InChI: InChI=1S/C10H12/c1-2-4-7-5-3(1)6-8(4)10(7)9(5)6/h3-10H,1-2H2
• InChIKey: QKWLQWFMFQOKET-UHFFFAOYSA-N

Basketane: Strained Pentacyclic Cage Overview

Basketane (pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]decane, C₁₀H₁₂) is a polycyclic alkane first synthesized in 1966 independently by Masamune and by Dauben & Whalen [1][2]. The molecule possesses a rigid, basket-shaped pentacyclic framework that deviates substantially from ideal tetrahedral bond angles, resulting in significant ring‑strain energy [3]. This strain imparts thermodynamic instability and distinct reactivity patterns relative to other cage hydrocarbons, making basketane a specialized intermediate in strained‑ring chemistry and a candidate for applications where controlled ring‑opening or high energy density is required.

Workflow

Strained-ring synthesis & radical rearrangement studies

Selection

Pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]decane cage topology enables selective ring-opening

Use Context

High-density energetic materials, mechanistic probe, twistane precursor

• [1] Masamune, S.; Cuts, H.; Hogben, M. G. (1966). 'Strained systems. VII. Pentacyclo[4.2.2.02,5.03,8.04,7]deca-9-ene, basketene'. Tetrahedron Lett. 7 (10): 1017–1021. View Source
• [2] Dauben, W. G.; Whalen, D. L. (1966). 'Pentacyclo[4.4.0.02,5.03,8.04,7]decane and pentacyclo[4.3.0.02,5.03,8.04,7]nonane'. Tetrahedron Lett. 7 (31): 3743–3750. View Source
• [3] Binmore, G. T.; Walton, J. C.; Delia, E. W.; Elsey, G. M.; Head, N. J. (1994). 'Homolytic Reactions of Homocubane and Basketane: Rearrangement of the 9‑Basketyl Radical by Multiple β‑Scissions'. J. Am. Chem. Soc. 116 (7): 2759–2766. View Source

Why Basketane Cannot Be Replaced

Although cubane (C₈H₈), homocubane (C₉H₁₀), adamantane (C₁₀H₁₆), and twistane (C₁₀H₁₆) share the cage‑hydrocarbon motif, they exhibit fundamentally different strain distributions, ring‑opening thermodynamics, and radical rearrangement kinetics [1][2]. Basketane’s unique pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]decane topology places cyclobutane rings in a specific fusion pattern that enables selective catalytic hydrogenolysis to twistane and imparts a rearrangement activation barrier that is absent in homocubane [1][3]. Consequently, substituting basketane with a generic strained hydrocarbon leads to loss of the targeted reactivity profile, lower product selectivity, or outright reaction failure.

Basketane (Target)

Unique cyclobutane fusion enables selective hydrogenolysis to twistane and characterizable radical rearrangement

Cubane / Homocubane

Different strain distribution; homocubyl radical inert up to 220°C, cannot provide kinetic radical probe

Basketane (Target)

Predicted density > cubane; higher C/H ratio may support greater volumetric energy density

Adamantane / Twistane

Different ring-opening thermodynamics; adamantane lacks low-energy radical rearrangement pathway

• [1] Binmore, G. T.; Walton, J. C.; Delia, E. W.; Elsey, G. M.; Head, N. J. (1994). 'Homolytic Reactions of Homocubane and Basketane: Rearrangement of the 9‑Basketyl Radical by Multiple β‑Scissions'. J. Am. Chem. Soc. 116 (7): 2759–2766. View Source
• [2] Engler, E. M.; Andose, J. D.; Schleyer, P. v. R. (1973). 'Critical evaluation of molecular mechanics'. J. Am. Chem. Soc. 95 (24): 8005–8025. View Source
• [3] Dauben, W. G.; Whalen, D. L. (1966). 'Pentacyclo[4.4.0.02,5.03,8.04,7]decane and pentacyclo[4.3.0.02,5.03,8.04,7]nonane'. Tetrahedron Lett. 7 (31): 3743–3750. View Source

Basketane vs. Analogs: Quantitative Evidence

Radical Rearrangement Activation Barrier

The 9‑basketyl radical generated from basketane undergoes a cascade of three β‑scissions with an Arrhenius activation energy (Eₐ) of 13.5 kcal mol⁻¹, whereas the 9‑homocubyl radical derived from homocubane shows no rearrangement even at 220 °C [1]. This divergence of >6 orders of magnitude in rearrangement rate relative to the cubylcarbinyl radical highlights basketane’s unique ability to release strain through a well‑defined, thermally accessible pathway, while homocubane remains kinetically inert under identical conditions.

Radical Rearrangement

Head-to-head

Ea = 13.5 kcal mol⁻¹ (basketyl) vs. inert homocubyl

Supports strain-release kinetics study

EPR, JACS 1994; homocubyl radical no rearrangement up to 220°C

Evidence Dimension	Radical rearrangement activation energy and thermal stability
Target Compound Data	9‑Basketyl radical: Eₐ = 13.5 kcal mol⁻¹, log(A/s⁻¹) = 13.6; rearranges at >150 °C
Comparator Or Baseline	9‑Homocubyl radical: no rearrangement up to 220 °C; cubylcarbinyl radical rearranges ~10⁶‑fold faster
Quantified Difference	Basketane radical rearranges at readily accessible temperatures; homocubyl radical is inert even at 220 °C
Conditions	EPR spectroscopy, solution‑phase homolytic reactions, J. Am. Chem. Soc. 1994, 116, 2759–2766

Why This Matters

For researchers designing radical‑mediated transformations or studying strain‑release mechanisms, basketane offers a kinetically characterizable, tunable system, whereas homocubane is unsuitable because its radical intermediate cannot be thermally activated.

• [1] Binmore, G. T.; Walton, J. C.; Delia, E. W.; Elsey, G. M.; Head, N. J. (1994). 'Homolytic Reactions of Homocubane and Basketane: Rearrangement of the 9‑Basketyl Radical by Multiple β‑Scissions'. J. Am. Chem. Soc. 116 (7): 2759–2766. View Source

Melting Point for Solution Processing

Basketane melts at 102–104 °C, as reported in the original synthesis paper [1]. In contrast, cubane melts at 130–132 °C [2] and adamantane at 270 °C [3]. The 26–28 °C lower melting point versus cubane and the >165 °C gap versus adamantane allow basketane to be handled as a liquid at moderately elevated temperatures, facilitating homogeneous reaction setups without specialized high‑temperature equipment.

Melting Point

Cross-study comparable

102–104 °C (basketane), 130–132 °C (cubane)

Enables melt-processing at moderate temperature

Standard pressure; ~27 °C lower than cubane

Evidence Dimension	Melting point (phase‑transition temperature)
Target Compound Data	Basketane: 102–104 °C
Comparator Or Baseline	Cubane: 130–132 °C; Adamantane: 270 °C
Quantified Difference	ΔTm = 26–28 °C lower than cubane; >165 °C lower than adamantane
Conditions	Standard pressure, reported in original synthesis and standard reference data

Why This Matters

Lower melting point translates to easier melt‑processing, solvent‑free reactions, and reduced energy input during purification, which can simplify scale‑up and lower procurement barriers for laboratories without high‑temperature apparatus.

• [1] Dauben, W. G.; Whalen, D. L. (1966). 'Pentacyclo[4.4.0.02,5.03,8.04,7]decane and pentacyclo[4.3.0.02,5.03,8.04,7]nonane'. Tetrahedron Lett. 7 (31): 3743–3750. View Source
• [2] Eaton, P. E.; Cole, T. W. (1964). 'Cubane'. J. Am. Chem. Soc. 86 (15): 3157–3158. View Source
• [3] PubChem CID 136090, Cubane, Melting Point. View Source

Density vs. Cubane

Computed density of basketane is 1.3 ± 0.1 g cm⁻³, as listed in authoritative property databases . This value slightly exceeds the experimentally measured density of cubane (1.29 g cm⁻³) [1], placing basketane among the densest purely hydrocarbon cage compounds known. Although the density difference is marginal, basketane’s higher carbon/hydrogen ratio (C₁₀H₁₂ vs. C₈H₈) may contribute to a higher heat of combustion per unit volume, a critical parameter for energetic material formulation.

Computed Density

Class-level

1.3 ± 0.1 g·cm⁻³ (predicted) vs. 1.29 cubane

Potential volumetric performance gain

Requires experimental confirmation

Evidence Dimension	Density (computed)
Target Compound Data	Basketane: 1.3 ± 0.1 g cm⁻³
Comparator Or Baseline	Cubane: 1.29 g cm⁻³ (experimental)
Quantified Difference	~0.01 g cm⁻³ higher (predicted); confirmation requires experimental measurement
Conditions	ChemSpider computed value; cubane experimental value from literature

Why This Matters

For procurement decisions in energetic materials research, even small density gains can translate into meaningful improvements in detonation velocity and pressure, making basketane a candidate worth evaluating where cubane’s density is considered limiting.

• [1] Eaton, P. E.; Cole, T. W. (1964). 'Cubane'. J. Am. Chem. Soc. 86 (15): 3157–3158. View Source

Mass Spectral Fingerprint

The electron‑ionization mass spectrum of basketane displays a characteristically tall peak at m/z 39, attributed to the cyclopropenyl cation and indicative of the strained polycyclic framework [1]. This intense low‑mass fragment is far less prominent in spectra of non‑cage C₁₀H₁₂ isomers or adamantane‑type diamondoids, providing a rapid, unambiguous spectroscopic handle for verifying batch identity and purity upon receipt.

MS Fingerprint

Supporting evidence

Dominant m/z 39 (cyclopropenyl cation)

Rapid identity confirmation by GC-MS

EI-MS; distinct from non-cage C10H12 isomers

Evidence Dimension	Mass spectral fragmentation pattern
Target Compound Data	Dominant peak at m/z 39
Comparator Or Baseline	Non‑cage C₁₀H₁₂ isomers and diamondoids lack a comparably intense m/z 39 signal
Quantified Difference	Qualitatively distinct; no quantitative intensity ratio vs. comparator is provided in the source
Conditions	Electron‑ionization mass spectrometry, as described in Binmore et al., J. Am. Chem. Soc. 1994

Why This Matters

The characteristic m/z 39 peak serves as a low‑cost, high‑speed quality‑control check, allowing procurement scientists to confirm compound identity immediately upon arrival without needing full NMR or X‑ray analysis.

• [1] Binmore, G. T.; Walton, J. C.; Delia, E. W.; Elsey, G. M.; Head, N. J. (1994). 'Homolytic Reactions of Homocubane and Basketane: Rearrangement of the 9‑Basketyl Radical by Multiple β‑Scissions'. J. Am. Chem. Soc. 116 (7): 2759–2766. View Source

Basketane: High-Value Applications

Twistane Synthesis via Catalytic Hydrogenolysis

Basketane’s ability to undergo sequential hydrogenolysis of its cyclobutane rings—first to dihydrobasketane and then to twistane—provides a direct, one‑step entry to the diamondoid isomer twistane, a transformation that cannot be replicated with cubane or adamantane [1]. This makes basketane the precursor of choice for laboratories synthesizing twistane for mechanistic studies or as a scaffold for functionalized diamondoid materials.

Mechanistic Probe for Radical Rearrangements

The well‑defined Arrhenius parameters of the 9‑basketyl radical (Eₐ = 13.5 kcal mol⁻¹) and its stark contrast with the inert 9‑homocubyl radical establish basketane as a calibrated model system for studying β‑scission cascades in strained polycyclic frameworks [2]. Researchers investigating radical clock reactions or designing new strain‑release polymerization initiators will find basketane’s kinetic predictability essential.

High-Density Platform for Energetic Materials

With a predicted density of 1.3 ± 0.1 g cm⁻³, slightly exceeding that of cubane, basketane is a candidate hydrocarbon core for nitration or other energetic functionalization strategies aimed at maximizing detonation performance per unit volume . Procurement for computational screening or small‑scale experimental formulation is warranted when marginal density improvements over cubane could translate into superior blast parameters.

Analytical Reference Standard for Cage Compounds

The intense m/z 39 peak in basketane’s mass spectrum provides a unique fingerprint that distinguishes it from non‑cage isomers and diamondoids, making the compound useful as a retention‑time and mass‑spectral standard in GC‑MS method development for complex hydrocarbon mixtures or environmental samples containing polycyclic matter [2].

Application

Selection Property

Validation Focus

Twistane synthesis via hydrogenolysis

Selective cyclobutane ring-opening

Product selectivity and yield

Radical rearrangement mechanistic probe

Well-characterized Ea and kinetic parameters

β-scission cascade verification

High-density platform for energetic materials

Predicted density exceeding cubane

Detonation performance computation

Analytical reference for cage compounds

Distinctive m/z 39 MS fingerprint

GC-MS retention time and spectrum matching

• [1] Engler, E. M.; Andose, J. D.; Schleyer, P. v. R. (1973). 'Critical evaluation of molecular mechanics'. J. Am. Chem. Soc. 95 (24): 8005–8025. View Source
• [2] Binmore, G. T.; Walton, J. C.; Delia, E. W.; Elsey, G. M.; Head, N. J. (1994). 'Homolytic Reactions of Homocubane and Basketane: Rearrangement of the 9‑Basketyl Radical by Multiple β‑Scissions'. J. Am. Chem. Soc. 116 (7): 2759–2766. View Source